Cas no 478030-66-9 (2-3-(Trifluoromethyl)Benzyl-1,3-Thiazole-4-Carboxylic Acid)
478030-66-9 structure
Product Name:2-3-(Trifluoromethyl)Benzyl-1,3-Thiazole-4-Carboxylic Acid
CAS No:478030-66-9
MF:C12H8F3NO2S
MW:287.257632255554
MDL:MFCD02186742
CID:1027455
PubChem ID:2783016
Update Time:2025-04-20
2-3-(Trifluoromethyl)Benzyl-1,3-Thiazole-4-Carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-(Trifluoromethyl)benzyl)thiazole-4-carboxylic acid
- 2-[3-(TRIFLUOROMETHYL)BENZYL]-1,3-THIAZOLE-4-CARBOXYLIC ACID
- 2-{[3-(trifluoromethyl)phenyl]methyl}-1,3-thiazole-4-carboxylic acid
- AC1MD3KD
- CTK7J0757
- MolPort-001-772-459
- SBB053113
- SureCN1659458
- DTXSID70382401
- 2-(3-(Trifluoromethyl)benzyl)thiazole-4-carboxylicacid
- AKOS005069887
- CS-0452769
- SCHEMBL1659458
- 478030-66-9
- 2R-1577
- Z1267784321
- MJNOMNDFRZBRQY-UHFFFAOYSA-N
- EN300-754618
- 2-[[3-(trifluoromethyl)phenyl]methyl]-1,3-thiazole-4-carboxylic Acid
- MFCD02186742
- 2-3-(Trifluoromethyl)Benzyl-1,3-Thiazole-4-Carboxylic Acid
-
- MDL： MFCD02186742
- Inchi： 1S/C12H8F3NO2S/c13-12(14,15)8-3-1-2-7(4-8)5-10-16-9(6-19-10)11(17)18/h1-4,6H,5H2,(H,17,18)
- InChI Key： MJNOMNDFRZBRQY-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)O)N=C1CC1C=CC=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 287.02278416g/mol
- Monoisotopic Mass: 287.02278416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 78.4Ų
2-3-(Trifluoromethyl)Benzyl-1,3-Thiazole-4-Carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189595-1g |
2-[3-(Trifluoromethyl)benzyl]-1,3-thiazole-4-carboxylic acid |
478030-66-9 | 95% | 1g |
$430 | 2021-08-05 | |
| TRC | T901820-10mg |
2-[3-(Trifluoromethyl)Benzyl]-1,3-Thiazole-4-Carboxylic Acid |
478030-66-9 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901820-50mg |
2-[3-(Trifluoromethyl)Benzyl]-1,3-Thiazole-4-Carboxylic Acid |
478030-66-9 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T901820-100mg |
2-[3-(Trifluoromethyl)Benzyl]-1,3-Thiazole-4-Carboxylic Acid |
478030-66-9 | 100mg |
$ 135.00 | 2022-06-02 | ||
| Apollo Scientific | PC10209-1g |
2-[3-(Trifluoromethyl)benzyl]-1,3-thiazole-4-carboxylic acid |
478030-66-9 | 93% | 1g |
£336.00 | 2025-02-19 | |
| Chemenu | CM189595-1g |
2-[3-(Trifluoromethyl)benzyl]-1,3-thiazole-4-carboxylic acid |
478030-66-9 | 95% | 1g |
$285 | 2023-02-17 | |
| abcr | AB157756-500 mg |
2-[3-(Trifluoromethyl)benzyl]-1,3-thiazole-4-carboxylic acid; . |
478030-66-9 | 500mg |
€290.20 | 2023-05-08 | ||
| abcr | AB157756-1 g |
2-[3-(Trifluoromethyl)benzyl]-1,3-thiazole-4-carboxylic acid; . |
478030-66-9 | 1g |
€439.20 | 2023-05-08 | ||
| Alichem | A059004197-1g |
2-(3-(Trifluoromethyl)benzyl)thiazole-4-carboxylic acid |
478030-66-9 | 95% | 1g |
$383.16 | 2023-09-01 | |
| Enamine | EN300-754618-0.05g |
2-{[3-(trifluoromethyl)phenyl]methyl}-1,3-thiazole-4-carboxylic acid |
478030-66-9 | 95.0% | 0.05g |
$20.0 | 2025-02-19 |
2-3-(Trifluoromethyl)Benzyl-1,3-Thiazole-4-Carboxylic Acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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